2-(1-Aminocyclobutyl)acetamide hydrochloride
Overview
Description
2-(1-Aminocyclobutyl)acetamide hydrochloride is a chemical compound with the CAS Number: 1384428-91-4 . It has a molecular weight of 164.63 and is typically stored at room temperature in an inert atmosphere . It is a solid substance .
Molecular Structure Analysis
The IUPAC name for this compound is 2-(1-aminocyclobutyl)acetamide hydrochloride . The InChI code is 1S/C6H12N2O.ClH/c7-5(9)4-6(8)2-1-3-6;/h1-4,8H2,(H2,7,9);1H .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 164.63 .Scientific Research Applications
Chemical Transformations and Synthesis
- Enamine Synthesis and Heterocyclization: Acylpyruvic acids and their esters react regioselectively with N-(2-aminophenyl)acetamide to produce acyclic enamines and subsequently undergo thermal heterocyclization to form dihydroquinoxalinones. These products are significant for medicinal chemistry and fine organic synthesis, adhering to the principles of green chemistry (Stepanova et al., 2019).
Medicinal Chemistry and Pharmacological Studies
Intermediate for Antimalarial Drugs
N-(2-Hydroxyphenyl)acetamide, an intermediate for natural antimalarial drug synthesis, was synthesized through chemoselective monoacetylation of the amino group of 2-aminophenol using immobilized lipase (Magadum & Yadav, 2018).
Analgesic, Anti-inflammatory, and Antimicrobial Activities
Heterocyclic amides synthesized from the reaction of heterocyclic amines with substituted phenylacetic acids demonstrated potential analgesic, anti-inflammatory, and antimicrobial activities (Nayak et al., 2014).
Antibacterial Activity Assessment
Acetamide derivatives were synthesized and assessed for their antibacterial activity against various bacterial species, showing significant antibacterial properties (Alsamarrai & Abdulghani, 2021).
Environmental and Agricultural Studies
Herbicide Metabolism and Carcinogenicity
The metabolism of chloroacetamide herbicides and their relation to carcinogenicity in rats were explored, demonstrating complex metabolic activation pathways (Coleman et al., 2000).
Synthesis of Conformationally Restricted GABA Analogue
Both enantiomers of cis-(2-aminocyclobutyl)acetic acid, a conformationally restricted analogue of GABA, were synthesized, providing potential applications in neuroscience research (Awada et al., 2014).
Molecular and Computational Studies
- Molecular Docking Analysis of Anti-inflammatory Drugs: An indole acetamide derivative was synthesized and analyzed for anti-inflammatory activity through in silico modeling, geometry optimization, and interaction energy studies (Al-Ostoot et al., 2020).
Safety and Hazards
The safety information for this compound includes several hazard statements: H315-H319-H335 . These indicate that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . The precautionary statements include P261-P264-P271-P280-P302+P352-P304+P340-P305+P351+P338-P312-P362-P403+P233-P501 , which provide guidance on how to handle and store the compound safely.
properties
IUPAC Name |
2-(1-aminocyclobutyl)acetamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2O.ClH/c7-5(9)4-6(8)2-1-3-6;/h1-4,8H2,(H2,7,9);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ATWJAYXTMYRRIC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)(CC(=O)N)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-Aminocyclobutyl)acetamide hydrochloride | |
CAS RN |
1384428-91-4 |
Source
|
| Record name | Cyclobutaneacetamide, 1-amino-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1384428-91-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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